Cas no 1103672-42-9 (Diethyl (4-(tetradecylamino)phenyl)phosphonate)

• Product Name: Diethyl (4-(tetradecylamino)phenyl)phosphonate
• CAS No: 1103672-42-9
• MF: C₂₄H₄₄NO₃P
• MW: 425.58482837677
• CID: 1023691
• PubChem ID: 70700689
• Update Time: 2025-08-03

Diethyl (4-(tetradecylamino)phenyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl (4-(tetradecylamino)phenyl)phosphonate
• Diethyl (4-(tetradecylamino)phenyl)phosphote
• AK102698
• ANW-65482
• CTK8C0929
• KB-251393
• DB-254434
• 1103672-42-9
• 4-diethoxyphosphoryl-N-tetradecylaniline
• Diethyl [4-(tetradecylamino)phenyl]phosphonate
• Diethyl(4-(tetradecylamino)phenyl)phosphonate
• DTXSID50743490

• Inchi： 1S/C24H44NO3P/c1-4-7-8-9-10-11-12-13-14-15-16-17-22-25-23-18-20-24(21-19-23)29(26,27-5-2)28-6-3/h18-21,25H,4-17,22H2,1-3H3
• InChI Key： XQVBVGHNDNUNSQ-UHFFFAOYSA-N
• SMILES： P(C1C=CC(=CC=1)NCCCCCCCCCCCCCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 425.30588126g/mol
• Monoisotopic Mass: 425.30588126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 19
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 47.6Ų

Additional information on Diethyl (4-(tetradecylamino)phenyl)phosphonate

Comprehensive Analysis of Diethyl (4-(tetradecylamino)phenyl)phosphonate (CAS No. 1103672-42-9): Properties, Applications, and Industry Trends

Diethyl (4-(tetradecylamino)phenyl)phosphonate (CAS No. 1103672-42-9) is a specialized organophosphorus compound with a unique molecular structure combining a phosphonate ester group and a tetradecylamino moiety. This compound has garnered significant attention in recent years due to its versatile applications in materials science, agrochemical research, and specialty chemical synthesis. The long-chain alkylamino component contributes to its amphiphilic properties, while the phosphonate group offers excellent chelating capabilities.

Recent scientific literature highlights the growing importance of phosphonate derivatives in developing advanced materials. Researchers are particularly interested in how Diethyl (4-(tetradecylamino)phenyl)phosphonate can serve as a precursor for flame-retardant additives and corrosion inhibitors, addressing two critical challenges in polymer engineering and metal protection technologies. The compound's thermal stability and surface activity make it valuable for formulations requiring both performance and durability.

From a synthetic chemistry perspective, the CAS 1103672-42-9 compound demonstrates interesting reactivity patterns. The electron-withdrawing phosphonate group and electron-donating amino group create a push-pull electronic system that influences its behavior in nucleophilic substitution reactions. This characteristic has led to its exploration in asymmetric catalysis and ligand design for transition metal complexes, particularly in pharmaceutical intermediate synthesis.

Environmental considerations have become increasingly important in chemical development, and Diethyl (4-(tetradecylamino)phenyl)phosphonate presents several advantages. Its biodegradability profile compares favorably to traditional surfactants, while the phosphorus-containing structure offers potential as a green alternative in certain applications. Recent studies have examined its use in sustainable agriculture as a component in slow-release formulations, addressing the industry's need for reduced environmental impact.

The compound's surface modification capabilities have attracted attention in nanotechnology applications. Researchers are investigating how CAS 1103672-42-9 can functionalize nanoparticles and improve their dispersion in polymer matrices. This aligns with current market demands for high-performance nanocomposites used in automotive, aerospace, and electronics applications. The tetradecyl chain provides excellent compatibility with various polymer systems while the phosphonate anchor ensures strong surface adhesion.

Analytical characterization of Diethyl (4-(tetradecylamino)phenyl)phosphonate reveals important physicochemical properties. The compound typically appears as a viscous liquid or low-melting solid with good solubility in common organic solvents. Advanced techniques like NMR spectroscopy and mass spectrometry confirm its structural features, while thermal analysis methods provide data on its stability under various conditions. These characteristics are crucial for formulators developing new applications.

In the context of green chemistry initiatives, synthetic routes to 1103672-42-9 have evolved to minimize waste and energy consumption. Modern approaches emphasize atom economy and the use of catalytic processes rather than stoichiometric reagents. These developments respond to growing industry requirements for sustainable manufacturing practices while maintaining product quality and performance standards.

The commercial availability of Diethyl (4-(tetradecylamino)phenyl)phosphonate has expanded in recent years to meet growing demand from research institutions and industrial laboratories. Suppliers typically offer the compound in various purity grades, with analytical standards available for quality control purposes. Proper storage recommendations include protection from moisture and oxidation to maintain the compound's integrity over extended periods.

Future research directions for CAS 1103672-42-9 may explore its potential in energy storage applications, particularly as an additive in battery electrolytes. Preliminary studies suggest the compound's electrochemical stability could benefit next-generation energy systems. Additionally, its self-assembly properties might find applications in organic electronics and molecular devices, areas experiencing rapid technological advancement.

Regulatory aspects of Diethyl (4-(tetradecylamino)phenyl)phosphonate continue to evolve as understanding of its environmental and health profiles improves. Current data suggests favorable toxicological characteristics compared to many conventional phosphorous compounds, though proper handling procedures remain essential in laboratory and industrial settings. Manufacturers provide comprehensive safety data sheets to ensure responsible use across all applications.

The scientific community maintains active interest in phosphonate-based compounds like 1103672-42-9, with numerous patents and publications appearing annually. This reflects the compound's versatility and potential to address various technological challenges. As research methodologies advance, particularly in computational chemistry and high-throughput screening, new applications for this interesting molecule will likely continue to emerge in diverse industrial sectors.